Cas no 96606-37-0 (2,4,6-Trifluorobenzonitrile)

2,4,6-Trifluorobenzonitrile structure
2,4,6-Trifluorobenzonitrile structure
Product name:2,4,6-Trifluorobenzonitrile
CAS No:96606-37-0
MF:C7H2F3N
MW:157.092691898346
MDL:MFCD00042399
CID:61857
PubChem ID:737177

2,4,6-Trifluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Trifluorobenzonitrile
    • 2,4,6-Trifluorobenzo
    • 2,3-DIHYDROXY STYRENE
    • 2,4,6-Ditrfluorobenzonitrile
    • 2,4,6-F3-C6H2CN
    • 2,4,6-Trifluoro-benzonitrile
    • NC-2,4,6-F3-C6H2
    • 2,4,6-Trifluorobenzonitrile 98%
    • 2,4,6-Trifluorobenzonitrile98%
    • 2,4,6-TRIFLUOROBENZONITRILE,99%
    • Benzonitrile, 2,4,6-trifluoro-
    • 2,4,6-trifluorobenzenecarbonitrile
    • PubChem1565
    • KSC488G9F
    • HTKFGTCCOJIUIK-UHFFFAOYSA-N
    • BCP13068
    • BBL102000
    • STL555797
    • SBB064041
    • TRA0074040
    • AS01711
    • CM13152
    • SY006748
    • AB0011
    • 2,4,6-Trifluorobenzonitrile (ACI)
    • 2-(Ethylthio)-4,6-difluorobenzonitrile
    • CS-W017738
    • DTXCID30304245
    • AC-4107
    • T1908
    • CK2158
    • 103498-69-7
    • AKOS005762911
    • 2,4,6-Ditrfluoro-benzonitrile
    • SCHEMBL185766
    • DB-019830
    • DTXSID80353182
    • 2,4,6-Trifluorobenzonitrile, 97%
    • AS-45869
    • Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)
    • 96606-37-0
    • EN300-125463
    • MFCD00042399
    • MDL： MFCD00042399
    • Inchi： 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
    • InChI Key： HTKFGTCCOJIUIK-UHFFFAOYSA-N
    • SMILES： N#CC1C(F)=CC(F)=CC=1F
    • BRN： 5512504

Computed Properties

  • Exact Mass: 157.013934g/mol
  • Surface Charge: 0
  • XLogP3: 1.9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 157.013934g/mol
  • Monoisotopic Mass: 157.013934g/mol
  • Topological Polar Surface Area: 23.8Ų
  • Heavy Atom Count: 11
  • Complexity: 173
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Light yellow crystalline solid
  • Density: 1.2465 (estimate)
  • Melting Point: 58.0 to 61.0 deg-C
  • Boiling Point: 228.5℃/760mmHg
  • Flash Point: 92℃
  • Refractive Index: 1.413
  • PSA: 23.79000
  • LogP: 1.97558
  • Solubility: Insoluble in water

2,4,6-Trifluorobenzonitrile Security Information

2,4,6-Trifluorobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,6-Trifluorobenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Oakwood
007487-100g
2,4,6-Trifluorobenzonitrile
 96606-37-0 98%
100g
 $150.00 2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010069-1g
2,4,6-Trifluorobenzonitrile
 96606-37-0 98%
1g
 ￥27 2024-07-19
Enamine
EN300-125463-0.1g
2,4,6-trifluorobenzonitrile
 96606-37-0 95%
0.1g
 $19.0 2023-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1047470-500g
2,4,6-Trifluorobenzonitrile
 96606-37-0 98%
500g
 ￥3931.00 2024-04-23
Apollo Scientific
PC7283R-5g
2,4,6-Trifluorobenzonitrile
 96606-37-0 98%
5g
 £10.00 2023-09-02
Enamine
EN300-125463-5.0g
2,4,6-trifluorobenzonitrile
 96606-37-0 95%
5g
 $29.0 2023-06-08
TRC
T790025-2g
2,4,6-Trifluorobenzonitrile
 96606-37-0
2g
 $ 69.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T85480-25g
2,4,6-Trifluorobenzonitrile
 96606-37-0 ≥99%
25g
 ¥279.0 2023-09-06
eNovation Chemicals LLC
D544319-5g
2,4,6-Trifluorobenzonitrile
 96606-37-0 97%
5g
 $110 2024-05-24
Apollo Scientific
PC7283R-25g
2,4,6-Trifluorobenzonitrile
 96606-37-0 98%
25g
 £27.00 2023-09-02

2,4,6-Trifluorobenzonitrile Production Method

Synthetic Circuit 1

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Zinc Solvents: Water ;  rt → 75 °C
1.2 Reagents: Formic acid ;  75 °C
Reference
Process for preparation of halogenated benzylamines by selective dehalogenation of halogenated benzonitriles and hydrogenation
, India, , ,

Synthetic Circuit 2

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Hydrogen ,  Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ;  12 h, 0.5 MPa, 90 °C
Reference
Preparation method of 2,4,6-trifluorobenzylamine
, China, , ,

Synthetic Circuit 3

6575-05-9 6575-05-9
96606-37-0 96606-37-0
Reaction Conditions
Reference
2,4,6-Trifluorobenzonitrile
, Japan, , ,

Synthetic Circuit 4

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc ,  Hydrochloric acid Solvents: Water ;  rt → 90 °C; 2 h, 90 °C; 4 h, 95 - 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, rt
Reference
Method for preparing compound 2,4,6-trifluorobenzylamine from pentachlorobenzonitrile by fluorination, dechlorination and catalytic hydrogenation
, China, , ,

Synthetic Circuit 5

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc ,  Dipotassium phosphate Solvents: Water ;  2 - 3 h, 80 °C; 2 - 3 kg/cm2, 90 - 95 °C
Reference
Process for preparation of 2,4,6-trifluorobenzoic acid
, World Intellectual Property Organization, , ,

Synthetic Circuit 6

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Zinc ,  Sulfuric acid Solvents: Benzonitrile ,  Water
Reference
Preparation of aromatic halo nitriles.
, Japan, , ,

Synthetic Circuit 7

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
Reference
2,4,6-Trifluorobenzonitrile
, Japan, , ,

Synthetic Circuit 8

99835-26-4 99835-26-4
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Potassium fluoride
Reference
2,4,6-Trifluorobenzonitrile
, Japan, , ,

Synthetic Circuit 9

31881-89-7 31881-89-7
96606-37-0 96606-37-0
Reaction Conditions
1.1 Reagents: Tetraphenylphosphonium bromide ,  Zinc Solvents: Toluene ,  Water ;  rt → 80 °C
1.2 Reagents: Acetic acid ;  2 - 3 h, 90 - 95 °C
Reference
Process for preparation of halogen substituted benzoic acids
, India, , ,

Synthetic Circuit 10

96606-37-0 96606-37-0
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  3 h, 100 °C
Reference
Mechanistic Insights into C(sp2)-C(sp)N Reductive Elimination from Gold(III) Cyanide Complexes
Genoux, Alexandre; Gonzalez, Jorge A.; Merino, Estibaliz ; Nevado, Cristina, Angewandte Chemie, 2020, 59(41), 17881-17886

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